Cas no 1807417-63-5 ((E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid)
(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
- (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
-
- Inchi: 1S/C10H8N2O3/c13-9-4-8-7(11-5-12-8)3-6(9)1-2-10(14)15/h1-5,13H,(H,11,12)(H,14,15)/b2-1+
- InChI Key: XZGNRQUAGUIJAA-OWOJBTEDSA-N
- SMILES: OC1=CC2=C(C=C1/C=C/C(=O)O)NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- XLogP3: 1.1
- Topological Polar Surface Area: 86.2
(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061008880-250mg |
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid |
1807417-63-5 | 98% | 250mg |
$5286.66 | 2023-09-02 | |
| Alichem | A061008880-500mg |
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid |
1807417-63-5 | 98% | 500mg |
$8561.56 | 2023-09-02 | |
| Alichem | A061008880-1g |
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid |
1807417-63-5 | 98% | 1g |
$13775.26 | 2023-09-02 |
(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
Introduction to (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5)
(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzo[d]imidazoles, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.
The chemical structure of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid is characterized by a conjugated double bond and a hydroxyl group attached to the benzo[d]imidazole ring. These functional groups contribute to the compound's reactivity and biological activity, making it a promising candidate for drug development. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a therapeutic agent.
One of the key areas of research involving (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid is its antitumor activity. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cell survival and proliferation. For instance, it has been reported that (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid can downregulate the expression of proteins involved in the PI3K/AKT and MAPK/ERK pathways, which are frequently dysregulated in cancer cells.
In addition to its antitumor properties, (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties and ensure that the compound can be effectively delivered to target tissues in vivo.
Clinical trials are currently underway to evaluate the safety and efficacy of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid in various disease settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its mechanisms of action and optimize its pharmacological properties to maximize its therapeutic potential.
1807417-63-5 ((E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)